2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide

• IUPAC Name: N-[2-(2-oxoimidazolidin-1-yl)ethyl]-2-(3-oxo-1-propan-2-ylpiperazin-2-yl)acetamide
• InChI: InChI=1S/C14H25N5O3/c1-10(2)19-8-5-16-13(21)11(19)9-12(20)15-3-6-18-7-4-17-14(18)22/h10-11H,3-9H2,1-2H3,(H,15,20)(H,16,21)(H,17,22)
• InChI Key: XRUNCBRYLCPUFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCNC(=O)C1CC(=O)NCCN2CCNC2=O
• Molecular Formula: C14H25N5O3
• Molecular Weight: 311.38 g/mol

Description

2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide, also known as NSI-189, is a novel chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. NSI-189 is a small molecule that has been shown to increase neurogenesis, the process by which new neurons are generated in the brain. This has led to interest in NSI-189 as a potential treatment for a range of neurological disorders, including depression, anxiety, and cognitive impairment.

Mechanism of Action

2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide works by increasing neurogenesis in the hippocampus. It does this by promoting the differentiation of neural stem cells into mature neurons. This leads to an increase in the number of neurons in the hippocampus, which can improve mood and cognitive function.
Biochemical and Physiological Effects:
2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide has been shown to have a range of biochemical and physiological effects. In addition to increasing neurogenesis, it has been shown to increase the levels of certain neurotransmitters, including serotonin and dopamine. It has also been shown to reduce inflammation in the brain, which can contribute to a range of neurological disorders.

Advantages and Limitations for Lab Experiments

2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide has several advantages for use in lab experiments. It is a small molecule that is soluble in water and other polar solvents, which makes it easy to work with. It is also stable under a range of conditions, which makes it suitable for use in a variety of experiments. However, there are also some limitations to its use. The synthesis process is complex and requires specialized equipment and expertise, which can make it difficult to obtain. Additionally, it can be expensive to produce in large quantities.

Future Directions

There are several potential future directions for research on 2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide. One area of interest is in the treatment of cognitive impairment associated with aging and neurodegenerative diseases. Studies have shown that 2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide can improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Another potential future direction is in the treatment of traumatic brain injury. 2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide has been shown to improve cognitive function and reduce inflammation in animal models of traumatic brain injury. Finally, there is interest in exploring the potential use of 2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide in combination with other drugs for the treatment of depression and anxiety. Studies have shown that 2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide can enhance the effects of other antidepressant drugs, which could lead to more effective treatments for these disorders.

Scientific Research Applications

2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide has been the subject of extensive scientific research, with numerous studies investigating its potential therapeutic applications. One of the primary areas of research has been in the treatment of depression and anxiety. Studies have shown that 2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide can increase neurogenesis in the hippocampus, a region of the brain that is involved in mood regulation. This has led to interest in 2-(1-isopropyl-3-oxopiperazin-2-yl)-N-[2-(2-oxoimidazolidin-1-yl)ethyl]acetamide as a potential treatment for depression and anxiety.